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Compound of Interest

Compound Name: Caesium azide

Cat. No.: B8803214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the energetic properties of caesium azide
(CsN₃) with other commonly used primary explosives, namely lead azide (Pb(N₃)₂) and silver

azide (AgN₃). The information presented herein is intended to assist researchers and

professionals in evaluating the potential of caesium azide for various energetic applications.

This document summarizes key performance parameters, details experimental methodologies

for their determination, and visually represents workflows and comparative sensitivities.

Comparative Performance Data
The following tables summarize the key energetic properties of caesium azide, lead azide, and

silver azide based on available experimental and theoretical data.

Table 1: Initiation Sensitivity
Initiation sensitivity refers to the ease with which an explosive can be initiated by external

stimuli such as impact, friction, or electrostatic discharge.
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Property
Caesium Azide
(CsN₃)

Lead Azide
(Pb(N₃)₂)

Silver Azide (AgN₃)

Impact Sensitivity

(BAM Fallhammer)

> 40 J (estimated)

[Not sensitive to

mechanical shock][1]

2.5 - 7.5 J 2 - 4 J

Friction Sensitivity

(BAM Method)

> 360 N (estimated)

[Not sensitive to

mechanical shock][1]

0.1 - 1 N < 0.1 N

Electrostatic

Discharge (ESD)

Sensitivity

Data not available ~0.005 mJ ~0.001 mJ

Note: Quantitative experimental data for the impact and friction sensitivity of caesium azide is

limited. The values provided are estimations based on qualitative statements that it is not

sensitive to mechanical shock.[1]

Table 2: Thermal Stability
Thermal stability is a measure of a material's resistance to decomposition upon heating. Key

parameters include the melting point and the onset of decomposition.

Property
Caesium Azide
(CsN₃)

Lead Azide
(Pb(N₃)₂)

Silver Azide (AgN₃)

Melting Point 310 °C[1][2] Decomposes 252 °C

Decomposition Onset

(DTA/TGA)
~330 °C ~275 - 350 °C ~250 - 300 °C

Table 3: Detonation Performance
Detonation performance describes the energetic output of an explosive upon detonation. Key

metrics include detonation velocity and density.
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Property
Caesium Azide
(CsN₃)

Lead Azide
(Pb(N₃)₂)

Silver Azide (AgN₃)

Density 3.50 g/cm³[1][2] 4.71 - 4.93 g/cm³ 4.81 g/cm³

Detonation Velocity

(Calculated)
~4000 m/s 4630 - 5500 m/s ~4000 m/s

Note: The detonation velocity for caesium azide is a theoretical estimation due to the lack of

available experimental data.

Experimental Protocols
This section details the methodologies for key experiments cited in the performance evaluation

of energetic materials.

Impact Sensitivity: BAM Fallhammer Test
Objective: To determine the sensitivity of an energetic material to impact.

Apparatus: BAM (Bundesanstalt für Materialprüfung) Fallhammer apparatus.

Procedure:

A small, measured sample of the explosive material (typically 40 mm³) is placed in a

standardized steel sleeve with two steel cylinders.

A drop weight of a specified mass is released from a predetermined height, impacting the

upper steel cylinder.

The test is repeated multiple times at various drop heights.

The result is recorded as either an "explosion" or "no explosion" based on audible report,

flame, or smoke.

The impact energy at which there is a 50% probability of initiation (H₅₀) is determined

statistically, often using the Bruceton "up-and-down" method.
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Friction Sensitivity: BAM Friction Test
Objective: To determine the sensitivity of an energetic material to frictional stimuli.

Apparatus: BAM Friction Apparatus.

Procedure:

A small amount of the test substance is spread on a porcelain plate.

A porcelain pin is placed on the sample, and a specified load is applied.

The porcelain plate is moved back and forth under the pin for a set distance and speed.

The test is conducted with different loads.

A positive reaction is indicated by flame, crackling, or a report.

The result is reported as the load at which a positive reaction occurs in at least one out of six

trials.

Thermal Stability: Differential Thermal Analysis (DTA)
and Thermogravimetric Analysis (TGA)
Objective: To determine the thermal decomposition characteristics of an energetic material.

Apparatus: A simultaneous DTA/TGA instrument.

Procedure:

A small, precisely weighed sample of the material is placed in a crucible.

An inert reference material is placed in an identical crucible.

The sample and reference are heated at a controlled rate in a specified atmosphere (e.g.,

nitrogen or argon).

TGA: The mass of the sample is continuously monitored as a function of temperature.
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DTA: The temperature difference between the sample and the reference is continuously

recorded.

The resulting thermograms show mass loss (TGA) and exothermic or endothermic events

(DTA), indicating decomposition, melting, or phase transitions.

Detonation Velocity Measurement
Objective: To measure the speed at which a detonation wave propagates through a column of

explosive.

Method: Electronic Probe Method

Procedure:

The explosive material is pressed into a column of known dimensions and density.

Ionization probes or fiber optic sensors are placed at precise, known intervals along the

length of the explosive column.

The explosive is initiated at one end using a detonator.

As the detonation wave travels down the column, it triggers each probe in sequence.

The time intervals between the activation of successive probes are recorded with high

precision using an oscilloscope or a dedicated timing system.

The detonation velocity is calculated by dividing the known distance between probes by the

measured time interval.

Visualizations
The following diagrams illustrate experimental workflows and the logical relationship between

the sensitivities of the discussed azides.
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Sample Preparation

BAM Fallhammer Test

Data Analysis

Prepare 40 mm³ Sample

Place Sample in Steel Sleeve

Set Drop Height

Release Drop Weight

Observe for Reaction

Record 'Explosion' or 'No Explosion'

Adjust Drop Height (Bruceton Method)

Calculate H₅₀ (Impact Energy)

Click to download full resolution via product page

BAM Fallhammer Impact Sensitivity Test Workflow.
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Sample Preparation

BAM Friction Test

Data Analysis

Spread Sample on Porcelain Plate

Place Porcelain Pin on Sample

Apply Known Load

Move Plate Back and Forth

Observe for Reaction

Record Positive or Negative Reaction

Repeat Test with Different Loads

Determine Minimum Load for Reaction

Click to download full resolution via product page

BAM Friction Sensitivity Test Workflow.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8803214?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relative Sensitivity to Mechanical Stimuli

Caesium AzideLead Azide
More Sensitive

Silver Azide
More Sensitive

Click to download full resolution via product page

Comparative Sensitivity of Metal Azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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